![molecular formula C12H10ClNO B8340812 [6-(3-Chloro-phenyl)-pyridin-2-yl]-methanol](/img/structure/B8340812.png)
[6-(3-Chloro-phenyl)-pyridin-2-yl]-methanol
Cat. No. B8340812
M. Wt: 219.66 g/mol
InChI Key: QKUDODCBMZKHJK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07429605B2
Procedure details
433 mg (0.264 ml, 3.64 mmol) thionyl chloride were added drop by drop at 0° C. to a solution of 0.2 ml N,N-dimethylformamide (DMF) and 400 mg (1.82 mmol) [6-(3-Chloro-phenyl)-pyridin-2-yl]-methanol in 25 ml dichloromethane and stirred for 3 h at 0° C. The mixture was poured on ice/sodium bicarbonate solution and the organic phase separated. The water phase is extracted with dichloromethane. The combined organic phases were washed with water, dried (sodium sulphate), evaporated and the obtained material (409 mg, 94%) used without further purification.
Identifiers
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REACTION_CXSMILES
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S(Cl)([Cl:3])=O.CN(C)C=O.[Cl:10][C:11]1[CH:12]=[C:13]([C:17]2[N:22]=[C:21]([CH2:23]O)[CH:20]=[CH:19][CH:18]=2)[CH:14]=[CH:15][CH:16]=1>ClCCl>[Cl:3][CH2:23][C:21]1[CH:20]=[CH:19][CH:18]=[C:17]([C:13]2[CH:14]=[CH:15][CH:16]=[C:11]([Cl:10])[CH:12]=2)[N:22]=1
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Inputs
Step One
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Name
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|
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Quantity
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0.264 mL
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Type
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reactant
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Smiles
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S(=O)(Cl)Cl
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Name
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Quantity
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0.2 mL
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Type
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reactant
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Smiles
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CN(C=O)C
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Name
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Quantity
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400 mg
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Type
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reactant
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Smiles
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ClC=1C=C(C=CC1)C1=CC=CC(=N1)CO
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Name
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Quantity
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25 mL
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Type
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solvent
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Smiles
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ClCCl
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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0 °C
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Stirring
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Type
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CUSTOM
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Details
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stirred for 3 h at 0° C
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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The mixture was poured on ice/sodium bicarbonate solution
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CUSTOM
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Type
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CUSTOM
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Details
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the organic phase separated
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EXTRACTION
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Type
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EXTRACTION
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Details
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The water phase is extracted with dichloromethane
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WASH
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Type
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WASH
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Details
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The combined organic phases were washed with water
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried (sodium sulphate)
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CUSTOM
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Type
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CUSTOM
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Details
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evaporated
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CUSTOM
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Type
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CUSTOM
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Details
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the obtained material (409 mg, 94%) used without further purification
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Outcomes
Product
Details
Reaction Time |
3 h |
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Name
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Type
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Smiles
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ClCC1=NC(=CC=C1)C1=CC(=CC=C1)Cl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
